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Compound of Interest

Compound Name: 2-Chloro-5-hydrazinylpyridine

Cat. No.: B136667 Get Quote

An In-depth Technical Guide to 2-Chloro-5-
hydrazinylpyridine
This technical guide provides a detailed overview of the molecular structure and properties of

2-Chloro-5-hydrazinylpyridine, a compound of interest to researchers and professionals in

the field of drug development and chemical synthesis.

Core Molecular Data
2-Chloro-5-hydrazinylpyridine is a heterocyclic organic compound. Its structural and physical

properties are summarized in the table below, providing a foundational dataset for research

and experimental design.
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Property Value Reference

Molecular Formula C5H6ClN3 [1]

Molecular Weight 143.57 g/mol [1]

IUPAC Name (6-chloropyridin-3-yl)hydrazine [1]

CAS Number 145934-89-0 [1]

SMILES C1=CC(=NC=C1NN)Cl [1]

InChIKey
XHEJLXPUJJYRBJ-

UHFFFAOYSA-N
[1]

Hydrogen Bond Donor Count 2 [1]

Molecular Structure Visualization
The two-dimensional chemical structure of 2-Chloro-5-hydrazinylpyridine is depicted in the

following diagram. This visualization illustrates the arrangement of atoms and the bonding

within the molecule, highlighting the pyridine ring substituted with a chlorine atom and a

hydrazinyl group.

Molecular structure of 2-Chloro-5-hydrazinylpyridine.

Experimental Protocols
Detailed, peer-reviewed experimental protocols for the synthesis or application of 2-Chloro-5-
hydrazinylpyridine are not readily available in public databases. Researchers interested in

utilizing this compound are advised to consult chemical suppliers or relevant patent literature

for potential synthetic routes and handling procedures. As a starting point, analogous reactions

involving the nucleophilic substitution of a chloro-substituted pyridine with hydrazine hydrate

could be explored under controlled laboratory conditions. Standard laboratory safety protocols,

including the use of personal protective equipment, should be strictly followed when handling

this and any related chemical reagents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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